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Compound of Interest

Compound Name: 2-Chloroquinolin-3-ol

Cat. No.: B137833

Important Notice: Direct and specific safety data, storage conditions, and handling protocols for
2-Chloroquinolin-3-ol are not readily available in the public domain. The information provided
below is based on data for the closely related compound, 2-Chloroquinoline-3-carbaldehyde,
and general principles of laboratory safety for quinoline derivatives. Significant differences in
chemical properties may exist, and this guide should be used with caution and supplemented
by professional judgment and, where possible, by obtaining a specific Safety Data Sheet (SDS)
from the supplier.

This guide is intended for researchers, scientists, and drug development professionals.
Frequently Asked Questions (FAQSs)
Q1: How should I store 2-Chloroquinoline-3-carbaldehyde?

Al: It is recommended to store 2-Chloroquinoline-3-carbaldehyde in a tightly closed container
in a dry, cool, and well-ventilated place. Some sources also recommend keeping it in a dark
place and sealed under dry conditions at room temperature.

Q2: What are the primary hazards associated with 2-Chloroquinoline-3-carbaldehyde?

A2: 2-Chloroquinoline-3-carbaldehyde is classified as causing skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).

Q3: What personal protective equipment (PPE) should | use when handling this compound?
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A3: When handling 2-Chloroquinoline-3-carbaldehyde, you should wear protective gloves,
protective clothing, and eye/face protection (such as tightly fitting safety goggles). In case of
inadequate ventilation or potential for dust/aerosol formation, a full-face respirator may be
necessary.

Q4: What should | do in case of accidental contact with the skin or eyes?
A4:

o Skin Contact: Take off contaminated clothing immediately and wash the affected area with
plenty of water. If skin irritation occurs, seek medical help.

» Eye Contact: Rinse cautiously with water for several minutes. If you wear contact lenses,
remove them if it is easy to do so and continue rinsing. Seek medical attention.

Q5: How should | handle a spill of 2-Chloroquinoline-3-carbaldehyde?

A5: For a spill, you should avoid dust formation and breathing in any vapors, mist, or gas.
Ensure adequate ventilation and remove all sources of ignition. Use personal protective
equipment, including chemical-impermeable gloves. Collect the spilled material and place it in a
suitable, closed container for disposal.
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Issue Possible Cause Recommended Action

While some discoloration may
not affect all experiments, it
could indicate degradation. It is
) ) ) recommended to use a fresh
Material has changed color Exposure to air or light over N
) supply for sensitive
(e.g., darkened). time. T
applications. Store future
supplies in a dark place and
consider flushing the container

with an inert gas.

Verify the purity of your

. ) ] ) material. Consider acquiring a
Inconsistent experimental Potential degradation of the o
new batch and storing it strictly
results. compound. ) )
according to the supplier's

recommendations.

Solubility data is not widely
available. Small-scale solubility
tests in a range of common
Difficulty dissolving the Use of an inappropriate laboratory solvents (e.qg.,
compound. solvent. DMSO, DMF, ethanol) are
recommended to determine
the most suitable solvent for

your application.

Quantitative Data Summary

Parameter Value Source
Chemical Formula C10HeCINO

Molecular Weight 191.61 g/mol

Appearance Yellow crystalline powder

N Keep in a dark place, sealed in
Storage Condition
dry, room temperature.
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Experimental Workflow & Decision Making

Below is a logical workflow for handling and storage troubleshooting for quinoline-based
chemical reagents.
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4 Storage & Stability N Handling & Safety N

Receiving the Compound Preparing for Experiment

Wear Appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat

Store in a cool, dry, dark,

well-ventilated area.
Keep container tightly sealed.

Work in a well-ventilated area
or chemical fume hood.

Observe Physical Appearance

Discoloration or
clumping observed?

Accidental Spill?

Potential Degradation.
Consider using a fresh batch Proceed with Experiment
for critical experiments.

Follow spill cleanup protocol.
Evacuate if necessary.

Follow First-Aid Measures:
- Rinse with plenty of water. Continue with work
- Seek medical attention.

Click to download full resolution via product page

Caption: Logical workflow for storage and handling of chemical reagents.
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 To cite this document: BenchChem. [Technical Support Center: Storage and Handling
Recommendations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137833#storage-and-handling-recommendations-for-
2-chloroquinolin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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